Cas no 2228523-68-8 (2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane
• CAS No: 2228523-68-8
• MF: C₁₃H₂₃Br
• MW: 259.22572350502
• CID: 6194523
• PubChem ID: 165687988
• Update Time: 2025-10-21

2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane
• EN300-1926815
• 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane
• 2228523-68-8

• Inchi： 1S/C13H23Br/c1-12(2,8-14)10-6-5-9-7-11(10)13(9,3)4/h9-11H,5-8H2,1-4H3
• InChI Key： AFSFPJJQMQTXGK-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 258.09831g/mol
• Monoisotopic Mass: 258.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo3.1.1heptane

Recent Advances in the Study of 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 2228523-68-8)

The compound 2-(1-bromo-2-methylpropan-2-yl)-6,6-dimethylbicyclo[3.1.1]heptane (CAS: 2228523-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique brominated and dimethylated functional groups, presents a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its potential applications in drug discovery, particularly in targeting specific enzymatic pathways and receptor interactions.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized its reactive bromine moiety to facilitate cross-coupling reactions, enabling the construction of complex molecular architectures. These synthetic strategies have been instrumental in the development of new inhibitors for enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its efficacy in generating potent analogs that selectively target cyclooxygenase-2 (COX-2), a critical enzyme in inflammation.

In addition to its synthetic utility, the compound's physicochemical properties have been extensively characterized. Its lipophilicity and steric hindrance, conferred by the bicyclic framework and methyl groups, make it an attractive candidate for improving drug bioavailability. Computational modeling studies have highlighted its favorable binding affinities to various protein targets, further supporting its potential in rational drug design. Recent pharmacokinetic analyses also indicate moderate metabolic stability, suggesting its suitability for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its therapeutic index. Collaborative studies between academic and industrial laboratories are underway to explore its full pharmacological potential, with preliminary results expected in late 2024. The ongoing investigations underscore the importance of this compound as a versatile tool in medicinal chemistry and its potential to address unmet medical needs.